Cas no 2023696-75-3 (6-(2-chloro-6-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one)

• Product Name: 6-(2-chloro-6-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• CAS No: 2023696-75-3
• MF: C₁₀H₆ClFN₂OS
• MW: 256.683843135834
• CID: 5721379
• PubChem ID: 121205556
• Update Time: 2025-05-20

6-(2-chloro-6-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• F1967-3674
• 6-(2-chloro-6-fluorophenyl)-2-sulfanylidene-1H-pyrimidin-4-one
• AKOS026714434
• 6-(2-chloro-6-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 2023696-75-3
• 4(1H)-Pyrimidinone, 6-(2-chloro-6-fluorophenyl)-2,3-dihydro-2-thioxo-

• Inchi： 1S/C10H6ClFN2OS/c11-5-2-1-3-6(12)9(5)7-4-8(15)14-10(16)13-7/h1-4H,(H2,13,14,15,16)
• InChI Key： MEHOZTNWFYLNMO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=CC(NC(N1)=S)=O)F

Computed Properties

• Exact Mass: 255.9873398g/mol
• Monoisotopic Mass: 255.9873398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• pka: 6.67±0.20(Predicted)

Additional information on 6-(2-chloro-6-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

6-(2-Chloro-6-Fluorophenyl)-2-Thioxo-2,3-Dihydropyrimidin-4(1H)-One: A Comprehensive Overview

The compound with CAS No 2023696-75-3, known as 6-(2-chloro-6-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structure of this molecule features a pyrimidine ring system with a thioxo group at position 2 and a substituted phenyl group at position 6, making it a unique member of the pyrimidine family.

The synthesis of 6-(2-chloro-6-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one involves a series of carefully designed chemical reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for biological testing and further development. Recent studies have highlighted the importance of stereochemistry in this molecule, particularly at the thioxo position, which plays a critical role in its bioactivity.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes and receptors associated with various diseases. For instance, it has shown significant activity against kinase enzymes, which are key targets in cancer therapy. Additionally, preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic inflammatory diseases. The presence of the chloro and fluoro substituents on the phenyl ring enhances its lipophilicity and bioavailability, further contributing to its therapeutic potential.

The pharmacokinetic profile of 6-(2-chloro-6-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one has been extensively studied in preclinical models. Results indicate that the compound exhibits good absorption and moderate clearance rates, suggesting that it could be suitable for oral administration. Furthermore, its metabolic stability has been evaluated in vitro using human liver microsomes, revealing that it undergoes minimal phase I metabolism, which is advantageous for reducing the risk of drug-drug interactions.

In recent years, there has been a growing interest in exploring the use of pyrimidine derivatives as building blocks for drug discovery. The unique combination of structural features in this compound makes it an ideal candidate for further optimization through medicinal chemistry approaches. For example, researchers have investigated the impact of substituting different groups on the phenyl ring or modifying the thioxo group on its biological activity. These studies have provided valuable insights into the structure-activity relationships (SAR) of this class of compounds.

The application of computational chemistry tools has also played a pivotal role in advancing our understanding of this compound's properties. Molecular docking studies have revealed that it binds effectively to target proteins through hydrogen bonding and hydrophobic interactions. Furthermore, quantum mechanical calculations have provided detailed information about its electronic structure and reactivity, which are critical for predicting its behavior in biological systems.

In conclusion, 6-(2-chloro-6-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one represents a promising lead compound with potential applications in drug development. Its unique structure, coupled with its favorable pharmacokinetic properties and diverse biological activities, positions it as a valuable asset in the ongoing quest for novel therapeutic agents.